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Compound of Interest

Compound Name: 1-Butenylboronic acid
CAS No.: 1005452-36-7
Cat. No.: B3070723

Get Quote

Molecular Identity & Physical Constants[1]

1-Butenylboronic acid is a critical C4-building block used primarily to install unsaturated alkyl

chains via Palladium-catalyzed cross-coupling. While its theoretical molecular weight is precise,
its effective molecular weight in the laboratory is dynamic due to the spontaneous formation of
boroxine anhydrides.

Core Specifications
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Property Value Notes

Trans-isomer is the standard

IUPAC Name (E)-1-Butenylboronic acid )
synthetic product.
Primary identifier for the
CAS Number 852458-12-9 commercially available (E)-
isomer.[1]
Molecular Formula C4HsBO2
Molecular Weight 99.92 g/mol Monomeric form (Theoretical).
_ Trimeric anhydride form
Boroxine MW 245.75 g/mol
(C12H21B30s3).
) ) ) ) Hygroscopic; tends to clump
Physical State White to off-white solid )
upon dehydration.
Sparingly soluble in non-polar
Solubility MeOH, EtOH, THF, DMF solvents; soluble in aqueous

base.

The Stoichiometry Paradox: Boronic Acid vs.
Boroxine

In drug development workflows, relying solely on the monomeric molecular weight (99.92 g/mol
) often leads to under-dosing. Like most alkyl- and alkenylboronic acids, 1-butenylboronic
acid exists in a reversible equilibrium with its cyclic trimeric anhydride (boroxine).

The Dehydration Equilibrium

Storage under vacuum or dry conditions shifts the equilibrium toward the boroxine, while
exposure to ambient moisture shifts it back to the acid. This creates a variable "effective mass."

e Monomer: 100% Active Boron Species (1 mol B per 99.92 g)
o Trimer (Boroxine): 100% Active Boron Species (3 mol B per 245.75 g

81.9 g/mol per B)
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Impact: If your sample is significantly dehydrated (high boroxine content), weighing based on
99.92 g/mol will result in a stoichiometric excess of boron equivalents (since 81.9 < 99.92).
Conversely, high water content (wet solid) leads to a stoichiometric deficit.

Visualizing the Equilibrium

The following diagram illustrates the dehydration pathway and the stoichiometry shift.

____________________________________

Stoichiometric Impact

Effective MW shifts between
81.9 g/mol (Trimer) and 99.92 g/mol (Monomer)
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Click to download full resolution via product page

Figure 1: The reversible dehydration of 1-butenylboronic acid to its boroxine trimer. The
effective weight per boron atom drops as the material dehydrates.

Synthesis & Quality Control

To ensure reproducibility in SAR (Structure-Activity Relationship) studies, the synthesis and
characterization must confirm both the isomeric purity (E vs Z) and the boronic acid content.

Synthesis Protocol: Hydroboration of 1-Butyne

The most authoritative method for generating high-purity (E)-1-butenylboronic acid is the
hydroboration of 1-butyne.

e Reagents: 1-Butyne, Catecholborane (or Pinacolborane), followed by hydrolysis.

e Mechanism:Syn-addition of the B-H bond across the triple bond ensures the Trans (E)
geometry.
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e Hydrolysis: The intermediate ester is hydrolyzed with water/acid to yield the free boronic
acid.

QC Protocol: Purity Determination via Mannitol Titration

Because the "dry weight" is unreliable (due to the variable boroxine/water ratio), D-Mannitol
titration is the gold standard for determining the precise molarity of the reagent.

Step-by-Step Methodology:

» Dissolution: Dissolve ~100 mg of 1-butenylboronic acid in a neutral solvent (e.g.,
MeOH/Water).

o Complexation: Add excess D-Mannitol (approx. 10 eq). Mannitol forms a cyclic ester with the
boronic acid, releasing one proton (H*) per boron atom.

o Reaction:

« Titration: Titrate the released protons with standardized NaOH (0.1 N) using phenolphthalein
or a pH electrode.

Calculation:

Applications in Drug Development[3]

1-Butenylboronic acid is a versatile "handle" in medicinal chemistry. It is primarily used to
introduce a C4-alkenyl chain, which can serve as a hydrophobic tail or a precursor for further
functionalization.

Suzuki-Miyaura Cross-Coupling

This is the primary application. The reagent couples with aryl or vinyl halides to form
conjugated systems.

o Catalyst Systems: Pd(dppf)Cl2 or Pd(PPhs)s are standard.

e Base: Aqueous K2COs or Cs2COs is required to activate the boron species (forming the
boronate "ate" complex).
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+ Side Reactions: Protodeboronation (loss of the boron group) can occur. Using a slight
excess (1.2-1.5 eq) compensates for this and the boroxine content.

Functionalization Logic

Once installed, the 1-butenyl group offers two distinct chemical pathways:
« Hydrogenation: Reduces the double bond to a saturated n-butyl group (lipophilic chain).

+ Metathesis/Oxidation: The alkene can be cleaved (ozonolysis) to an aldehyde or participated
in olefin metathesis to extend the chain.

1-Butenylboronic Acid Aryl/Vinyl Halide
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Figure 2: Synthetic workflow utilizing 1-butenylboronic acid to generate diverse chemical
scaffolds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. echemi.com [echemi.com]

» To cite this document: BenchChem. [Technical Guide: 1-Butenylboronic Acid — Stoichiometry,
Stability, and Synthetic Utility]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3070723/docs#technical-guide-1-butenylboronic-
acid-stoichiometry-stability-and-synthetic-utility]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b3070723/docs?utm_src=pdf-body-img#technical-guide-1-butenylboronic-acid-stoichiometry-stability-and-synthetic-utility
https://www.benchchem.com/product/b3070723/docs?utm_src=pdf-body#technical-guide-1-butenylboronic-acid-stoichiometry-stability-and-synthetic-utility
https://pubchem.ncbi.nlm.nih.gov/compound/But-1-enylboronic-acid
https://pubs.acs.org/doi/10.1021/cr00039a007
https://pubs.rsc.org/en/content/articlelanding/2014/cs/c3cs60197h
https://www.benchchem.com/product/b3070723?utm_src=pdf-custom-synthesis#bc-rfq
https://www.echemi.com/produce/pr2509253101-1-butenylboronic-acid.html
https://www.benchchem.com/product/b3070723/docs#technical-guide-1-butenylboronic-acid-stoichiometry-stability-and-synthetic-utility
https://www.benchchem.com/product/b3070723/docs#technical-guide-1-butenylboronic-acid-stoichiometry-stability-and-synthetic-utility
https://www.benchchem.com/product/b3070723/docs#technical-guide-1-butenylboronic-acid-stoichiometry-stability-and-synthetic-utility
https://www.benchchem.com/product/b3070723/docs#technical-guide-1-butenylboronic-acid-stoichiometry-stability-and-synthetic-utility
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3070723?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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